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Compound of Interest

Compound Name: Octahydroazulene-1,5-dione

Cat. No.: B15442869 Get Quote

For Immediate Reference by Laboratory Professionals

The proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide for the safe handling

and disposal of Octahydroazulene-1,5-dione, a cyclic dione compound. Due to the absence

of a specific Safety Data Sheet (SDS) for this compound in readily available public domains, it

is crucial to treat it as a hazardous chemical and follow all institutional and regulatory

guidelines for hazardous waste disposal.

I. Hazard Assessment and Waste Classification
Given the lack of specific toxicity and reactivity data for Octahydroazulene-1,5-dione, a

precautionary approach is mandatory. As a cyclic ketone, it should be handled as a flammable

organic solvent and a potential irritant. All chemical waste must be evaluated against the

characteristics of hazardous waste as defined by the Environmental Protection Agency (EPA)

and local regulations.

Table 1: General Characteristics of Hazardous Waste
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Characteristic Description

General Handling
Precautions for
Octahydroazulene-1,5-
dione

Ignitability

Liquids with a flash point less

than 140°F (60°C), solids that

can cause fire through friction,

or oxidizers.[1]

Assume flammable. Keep

away from heat, sparks, and

open flames. Store in a well-

ventilated area.

Corrosivity
Aqueous solutions with a pH ≤

2 or ≥ 12.5.[1]

While unlikely to be corrosive,

avoid mixing with strong acids

or bases.

Reactivity

Substances that are unstable,

react violently with water, or

can generate toxic gases.[1]

Assume reactivity is unknown.

Do not mix with other

chemicals unless compatibility

is known.

Toxicity

Harmful or fatal when ingested

or absorbed, or can release

toxic constituents into the

environment.

Assume toxic. Avoid inhalation,

ingestion, and skin contact.

Wear appropriate personal

protective equipment (PPE).

II. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of

Octahydroazulene-1,5-dione. This procedure is based on general best practices for

laboratory chemical waste management and should be adapted to comply with your institution's

specific policies.

Experimental Protocol: Chemical Waste Disposal

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield
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A laboratory coat

Waste Segregation:

Do not mix Octahydroazulene-1,5-dione waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

It is best practice to segregate halogenated and non-halogenated organic solvent waste.

[2] Octahydroazulene-1,5-dione is a non-halogenated compound.

Containerization:

Use a designated, compatible hazardous waste container. A high-density polyethylene

(HDPE) or glass container with a secure, tight-fitting lid is recommended.[1][3]

Ensure the container is clean and in good condition before use.

Do not overfill the container; leave at least 10% headspace to allow for expansion.[3]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[4]

The label must also include the full chemical name: "Octahydroazulene-1,5-dione".

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[1][5]

The SAA should be a secondary containment system, such as a chemical-resistant tray, to

contain any potential leaks or spills.

Ensure the storage area is well-ventilated and away from sources of ignition.
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Disposal Request:

Once the container is full or has been in storage for the maximum allowable time (typically

90 days, but this can vary by jurisdiction), arrange for pickup by your institution's EHS

department or a licensed hazardous waste disposal contractor.[3]

Do not pour Octahydroazulene-1,5-dione waste down the drain.[2][6]

III. Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of

Octahydroazulene-1,5-dione.
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Caption: Disposal workflow for Octahydroazulene-1,5-dione.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and contact your Environmental Health and Safety

department for definitive guidance on the disposal of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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